![molecular formula H2Li3N+2 B1218247 Trilithium nitride CAS No. 26134-62-3](/img/structure/B1218247.png)
Trilithium nitride
Overview
Description
Trilithium nitride is a chemical compound composed of three atoms of lithium and one atom of nitrogen. It is a white crystalline solid with a melting point of 612°C and a boiling point of 865°C. This compound is an important precursor for the synthesis of a variety of compounds, including trisubstituted nitriles and nitroalkanes. It is also used as a catalyst in the synthesis of nitrogen-containing compounds, such as amines, imines, and nitriles.
Scientific Research Applications
Tribology and Engineering Applications
Trilithium nitride, while not directly mentioned, can be inferred to have relevance in the context of tribology, particularly in engineering ceramics like silicon nitride. Silicon nitride exhibits notable applications in automotive and aerospace industries due to its tribological properties, influenced by tribochemical reactions. These reactions modify surface composition and morphology, impacting wear rate and friction level, especially under air or humid conditions (R. Dante & C. Kajdas, 2012).
Material Synthesis and Chemical Reactions
The synthesis of materials involving trilithium components is a topic of interest. For instance, the synthesis of terminal vanadium(V) complexes using the crystalline trilithium salt Li3[N3N] demonstrates the potential for trilithium-based compounds in complex chemical syntheses (C. Cummins, R. Schrock & W. M. Davis, 1994).
Ternary Nitride-Based Coatings
Research into ternary nitride-based coatings, such as Titanium Aluminium Nitride and Titanium Vanadium Nitride, which might include this compound, suggests their improved tribological, mechanical, and thermal properties over binary nitride coatings. This makes them suitable for industrial applications in fields like automotive and aircraft industries (K. Chauhan & Sushant Rawal, 2014).
Photocatalysis and Energy Conversion
Graphitic carbon nitride (g-CN) and its derivatives, potentially including this compound, have shown promise in photocatalysis for solar energy conversion. The crystalline tri-s-triazine-based g-CN, for instance, exhibits high stability and photocatalytic activity, suggesting the utility of related compounds in energy applications (Lihua Lin, Honghui Ou, Yongfan Zhang & Xinchen Wang, 2016).
Photonics and Electronics
III-Nitride photonics, encompassing materials like this compound, are significant in applications related to energy, biosensors, laser devices, and communications. Nitride semiconductors play a crucial role in energy-related technologies, including solid-state lighting and solar cells (N. Tansu, Hongping Zhao, Guangyu Liu, Xiao-Hang Li, Jing Zhang, H. Tong & Y. Ee, 2010).
Mechanism of Action
Target of Action
Lithium nitride (Li3N) primarily targets nitrogen molecules (N2) . It is capable of breaking the triple-bonded nitrogen molecule under ambient conditions . In the context of lithium metal batteries, Li3N is often found in the solid-electrolyte interphases (SEIs) on lithium metal anodes .
Mode of Action
Li3N interacts with its targets through a series of chemical reactions. For instance, it is prepared by the direct reaction of elemental lithium with nitrogen gas . The reaction is as follows:
6Li+N2→2Li3N6Li + N2 \rightarrow 2Li3N 6Li+N2→2Li3N
In the context of lithium metal batteries, Li3N guides lithium electrodeposition along its surface, decreases Li±solvent coordination, induces organic-poor SEI on the lithium metal anode, and facilitates Li+ transport in the electrolyte .
Biochemical Pathways
The biochemical pathways involving Li3N are primarily related to the synthesis of ammonia. Ammonia synthesis chemistry with lithium–nitrogen–hydrogen materials is largely confined to pathways involving lithium hydride and lithium imide . An alternate pathway featuring lithium nitride–hydride shows more favorable characteristics from an activity, synthesis, and cyclability perspective .
Result of Action
The result of Li3N’s action is the formation of a compound with unique properties. For instance, in the presence of nitrogen gas, Li3N is formed . When Li3N comes into contact with water, it reacts violently to produce ammonia :
Li3N+3H2O→3LiOH+NH3Li3N + 3H2O \rightarrow 3LiOH + NH3 Li3N+3H2O→3LiOH+NH3
In the context of lithium metal batteries, the presence of Li3N in the SEIs improves the electrochemical performance of the batteries .
Action Environment
The action of Li3N is influenced by environmental factors. For instance, Li3N must be protected from moisture as it reacts violently with water to produce ammonia . In the context of lithium metal batteries, the electrochemical performance of Li3N is affected by both the SEIs and the electrolyte species . Furthermore, the extraction of lithium from salt lakes has been revolutionized by the development of a crystalline carbon nitride membrane, which shows remarkable efficiency and durability in separating lithium ions from magnesium ions in salt-lake brine .
Safety and Hazards
Future Directions
Lithium nitride was originally proposed for use as an electrolyte in all solid-state Li+ ion batteries given its exceptional ionic conductivity at room temperature . It has also been proposed for a myriad of other applications, e.g., as a means of converting CO2 into useful products , as the electron injection layer in organic light-emitting diodes , and as an unusual reducing agent in preparative organic and organometallic chemistry .
properties
IUPAC Name |
trilithium;azanide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Li.H2N/h;;;1H2/q3*+1;-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHZCMUVGYXEBMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[Li+].[Li+].[NH2-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2Li3N+2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80894085 | |
Record name | Lithium nitride | |
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Molecular Weight |
36.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Lithium nitride appears as a reddish brown powder. Insoluble in most organic solvents. Used in metallurgy and chemical synthesis., Brownish-red solid or powder; [NJ-HSFS] | |
Record name | LITHIUM NITRIDE | |
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Record name | Lithium nitride | |
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CAS RN |
26134-62-3 | |
Record name | LITHIUM NITRIDE | |
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Record name | Lithium nitride (Li3N) | |
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Record name | Lithium nitride (Li3N) | |
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Record name | Lithium nitride | |
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Record name | Trilithium nitride | |
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